norcaesalpinin A
Overview
Description
Norcaesalpinin A is a member of benzofurans. It has a role as a metabolite.
Scientific Research Applications
Phytochemistry and Bioactivities
Norcaesalpinin A, as part of the genus Caesalpinia, demonstrates significant potential in various bioactivities. Extensive studies on Caesalpinia ferrea C. Mart., a species closely related to compounds like norcaesalpinin A, reveal its use in traditional medicine for treating disorders affecting multiple systems including the circulatory, immune, and cardiovascular systems. The plant's leaves, fruits, seeds, and bark are known for their antibacterial, antifungal, antioxidant, antiproliferative, anti-inflammatory, and healing properties. These properties are largely attributed to the plant's rich phytochemical composition, which includes flavonoids, polyphenols, terpenoids, tannins, saponins, and steroids. However, further research is needed to establish a clear link between traditional uses, active compounds like norcaesalpinin A, and the pharmacological activities observed (Macêdo et al., 2020).
Cytotoxic Properties
Research on the Caesalpinia genus, to which norcaesalpinin A belongs, has shown that these plants contain diterpene compounds with structures known as cassane and norcassane, which are of great interest due to their cytotoxic properties. These compounds have been investigated for their effects on various cancer cell lines, and some species have demonstrated significant cytotoxic effects. This highlights the genus's potential in the development of new anticancer drugs. However, more detailed studies are needed to isolate the active components and fully understand their mechanisms of action (Pournaghi et al., 2020).
properties
Product Name |
norcaesalpinin A |
|---|---|
Molecular Formula |
C23H30O7 |
Molecular Weight |
418.5 g/mol |
IUPAC Name |
[(1R,2S,4aR,6aR,11aS,11bS)-1-acetyloxy-4a-hydroxy-4,4,11b-trimethyl-7-oxo-1,2,3,5,6,6a,11,11a-octahydronaphtho[2,1-f][1]benzofuran-2-yl] acetate |
InChI |
InChI=1S/C23H30O7/c1-12(24)29-18-11-21(3,4)23(27)8-6-14-16(22(23,5)20(18)30-13(2)25)10-17-15(19(14)26)7-9-28-17/h7,9,14,16,18,20,27H,6,8,10-11H2,1-5H3/t14-,16+,18+,20+,22+,23-/m1/s1 |
InChI Key |
SOBRISMVUYEESV-XCTTXMKUSA-N |
Isomeric SMILES |
CC(=O)O[C@H]1CC([C@@]2(CC[C@@H]3[C@@H]([C@]2([C@H]1OC(=O)C)C)CC4=C(C3=O)C=CO4)O)(C)C |
Canonical SMILES |
CC(=O)OC1CC(C2(CCC3C(C2(C1OC(=O)C)C)CC4=C(C3=O)C=CO4)O)(C)C |
Origin of Product |
United States |
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